Cas no 1934562-99-8 (4-Bromo-5-nitro-1H-indole)

4-Bromo-5-nitro-1H-indole structure
4-Bromo-5-nitro-1H-indole structure
Product Name:4-Bromo-5-nitro-1H-indole
CAS No:1934562-99-8
MF:C8H5BrN2O2
MW:241.041500806808
MDL:MFCD30475010
CID:4632274
PubChem ID:122715617
Update Time:2024-11-06

4-Bromo-5-nitro-1H-indole Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-5-nitro-1H-indole
    • 1H-Indole, 4-bromo-5-nitro-
    • A936907
    • CS-16738
    • 1934562-99-8
    • AKOS028115039
    • CS-0102834
    • A11722
    • MFCD30475010
    • MDL: MFCD30475010
    • Inchi: 1S/C8H5BrN2O2/c9-8-5-3-4-10-6(5)1-2-7(8)11(12)13/h1-4,10H
    • InChI Key: PWBUYPBCVZBYMY-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC2=C1C=CN2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 239.95344g/mol
  • Monoisotopic Mass: 239.95344g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 61.6

4-Bromo-5-nitro-1H-indole Pricemore >>

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